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Storage & Handling Specifications

The table below summarizes the key storage and handling conditions for PF-06726304 as provided by

chemical suppliers and safety data sheets.

Aspect Specification
Source /
Additional
Context

Recommended Storage
Temperature

-20°C (powder form) [1] [2] [3]

-80°C (solution in solvent) [1] [2]

Physical Form &
Appearance

White to off-white solid powder [1] [4]

Shelf Life 3 years (lyophilized/ powder at -20°C) [3]

6 months (in solvent at -80°C) [1]

1 month (in solvent at -20°C) [1] [3]
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Aspect Specification
Source /
Additional
Context

Handling Precautions Avoid inhalation, contact with skin/eyes. Use in a
well-ventilated area. Wear personal protective

equipment.

[2]

| Hazard Statements | H302 (Harmful if swallowed) H410 (Very toxic to aquatic life with long-lasting

effects) | [2] |

Solubility & Solution Preparation

For your in vitro and in vivo work, here are the solubility characteristics and guidance for preparing stock

solutions.

Solubility Profile:

DMSO: The most common solvent. Solubility is reported as 10 mg/mL [5], 15 mg/mL [1], or 45
mg/mL [6]. These variations may be batch-dependent. If a concentration higher than 10 mg/mL is
needed, sonication is recommended [6].

Ethanol: Soluble, with reports of 20 mg/mL [3] and 22 mg/mL [5].
Water: Insoluble [5] [3].

Preparation of In Vivo Formulation: One commonly cited method for preparing a dosing solution for

animal studies is as follows [6]:

Prepare a 10 mg/mL clear stock solution in 100% DMSO.
Add this stock solution to PEG300 and mix evenly (final mixture: 10% DMSO, 40% PEG300).

Add Tween 80 and mix (final: 5% Tween 80).
Add saline to adjust to the final volume (final: 45% saline).

The final concentration of PF-06726304 in this formulation can be 1 mg/mL (2.24 mM) or as required
[1] [6].

> Important: Always add the co-solvents in the specified sequence and ensure the solution is clear before

adding the next component [1] [6].
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Troubleshooting Common Issues

Problem 1: Compound precipitation upon dilution.

Cause: The compound may crash out of solution when the DMSO stock is added to aqueous buffers.

Solution: Ensure co-solvents are added in the correct order (DMSO → PEG300 → Tween 80 →
Saline). Gently warm the solution and use a brief sonication to re-dissolve the compound. Prepare

working solutions fresh and use immediately when possible [6].

Problem 2: Loss of potency in cell-based assays.

Cause: Repeated freeze-thaw cycles of the stock solution or using an overly high concentration that

leads to cytotoxicity can cause this issue.
Solution:

Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles [3].
Validate concentration in your assay system. A study on pre-osteoblast cells showed that

concentrations of 10 µM and higher for various EZH2 inhibitors, including PF-06726304, can
significantly reduce metabolic activity and cell numbers [7].

Problem 3: Uncertainty about on-target effect in cells.

Cause: Need to confirm that observed phenotypic changes are due to EZH2 inhibition.
Solution: Run a parallel experiment to measure the reduction of cellular H3K27me3 levels via

Western blot as a pharmacodynamic marker. PF-06726304 potently inhibits H3K27me3 with an IC50
of 15 nM in Karpas-422 cells [5].

Experimental Protocol Reference

The following diagram outlines a representative cell-based assay protocol adapted from the literature to

evaluate the cellular activity of PF-06726304 [5].
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Experimental Workflow for H3K27me3 Inhibition Assay

Start Assay

Plate Karpas-422 cells
(2,500 cells/well in 96-well plate)

Pre-incubate
(37°C, 5% CO2, 2-3 hours)

Treat with PF-06726304
(11-point serial dilution, 72 hours)

Centrifuge & remove medium.
Lyse cells with acid.

Transfer lysate to ELISA:
1. Incubate & wash

2. Add detection antibody
3. Add HRP-linked antibody

4. Add TMB substrate

Add stop solution
and measure signal

Analyze H3K27me3 reduction
(IC50 ~15 nM)

Click to download full resolution via product page
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Important Disclaimer

This information is intended for research use only and is not for human consumption. The data is compiled

from commercial supplier documentation and scientific literature. Always refer to the most recent Safety

Data Sheet (SDS) for the specific batch you receive before use [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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